![molecular formula C13H19Cl3N2 B3229915 [1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride CAS No. 1289388-69-7](/img/structure/B3229915.png)
[1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride
Overview
Description
[1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride, also known as DSP-4, is a neurotoxin that is widely used in scientific research to study the noradrenergic system. DSP-4 is a selective neurotoxin that is known to damage noradrenergic neurons in the brain by selectively binding to the norepinephrine transporter (NET) and causing the neurons to undergo degeneration.
Mechanism of Action
[1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride selectively binds to the norepinephrine transporter (NET) on noradrenergic neurons, causing the neurons to undergo degeneration. The degeneration of noradrenergic neurons leads to a decrease in norepinephrine levels in the brain, which can affect various physiological functions such as attention, arousal, and mood.
Biochemical and physiological effects:
The degeneration of noradrenergic neurons caused by this compound leads to a decrease in norepinephrine levels in the brain, which can affect various physiological functions such as attention, arousal, and mood. This compound has also been shown to affect other neurotransmitter systems such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The use of [1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride in animal models allows researchers to selectively damage noradrenergic neurons and study the role of the noradrenergic system in various physiological and pathological conditions. However, the use of this compound has limitations, as it can also affect other neurotransmitter systems such as dopamine and serotonin. Additionally, the effects of this compound can vary depending on the dose and route of administration.
Future Directions
There are several future directions for research on [1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride. One direction is to study the role of the noradrenergic system in various neurological and psychiatric disorders using this compound in animal models. Another direction is to investigate the effects of this compound on other neurotransmitter systems and their interactions with the noradrenergic system. Additionally, future research could focus on developing more selective neurotoxins that target specific neurotransmitter systems.
Scientific Research Applications
[1-(2,5-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride is widely used in scientific research to study the noradrenergic system. It is commonly used to selectively damage noradrenergic neurons in animal models to study the role of the noradrenergic system in various physiological and pathological conditions. This compound has been used to study the role of the noradrenergic system in various conditions such as depression, anxiety, attention-deficit/hyperactivity disorder (ADHD), and Parkinson's disease.
Properties
IUPAC Name |
1-[(2,5-dichlorophenyl)methyl]-N-methylpiperidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18Cl2N2.ClH/c1-16-12-3-2-6-17(9-12)8-10-7-11(14)4-5-13(10)15;/h4-5,7,12,16H,2-3,6,8-9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUMKCMJGKRUCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCCN(C1)CC2=C(C=CC(=C2)Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1289388-69-7 |
Source
|
| Record name | 3-Piperidinamine, 1-[(2,5-dichlorophenyl)methyl]-N-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1289388-69-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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